Cas no 145572-44-7 (Sophocarpine monohydrate)

Sophocarpine (Monohydrate) is one of the important alkaloids extracted from the traditional herbal medicine Sophora flavescens. Sophora flavescens has many pharmacological effects, such as antiviral, antitumor, anti-inflammatory and so on Conclusion: sophocarpine (Monohydrate) significantly inhibits the growth of gastric cancer cells through various mechanisms, such as inducing autophagy, activating apoptosis and downregulating the pi3k/akt signaling pathway of cell survival Sophocarpine (Monohydrate) has been shown to have antitumor activity in various cancer cells, including hepatocellular carcinoma, prostate cancer and colorectal cancer

Sophocarpine monohydrate structure

Product Name:Sophocarpine monohydrate

CAS No:145572-44-7

Molecular Formula:C₁₅H₂₂N₂O

Molecular Weight:246.3480

MDL:MFCD27923119

CID:64932

PubChem ID:354335715

Sophocarpine monohydrate Properties

Names and Identifiers

- 13,14-Didehydromatridin-15-one
- SOPHOCARPINE
- (6AS,11AR,11BR,11CS)-2,3,5,6,6A,7,11,11A,11B,11C-DECAHYDRO-1H,4H-3A,7A-DIAZA-BENZO[DE]ANTHRACEN-8-ONE
- Matridine-13-ene-15-one
- Sophocarpine Monohydrate
- (41S,7aS,13aR,13bR)-2,3,41,6,7,7a,8,13,13a,13b-Decahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one hydrate
- 13,14-Didehydromatridin-15-one Monohydrate
- (-)-Sophocarpine
- C15H22N2O
- sophocarpine-monohydrate
- 13,14-Didehydromatrine
- MLS006011788
- AAGFPTSOPGCENQ-JLNYLFASSA-N
- s2405
- STK801894
- BBL029727
- RL01831
- NCGC0016
- MDL： MFCD27923119
- InChIKey： AAGFPTSOPGCENQ-JLNYLFASSA-N
- Inchi： 1S/C15H22N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h1,7,11-13,15H,2-6,8-10H2/t11-,12+,13+,15-/m0/s1
- SMILES： O=C1C([H])=C([H])C([H])([H])[C@]2([H])[C@@]3([H])C([H])([H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])N21)[C@]43[H]

Computed Properties

Exact Mass: 246.17300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 246.173213330 g/mol
Heavy Atom Count: 18
Complexity: 392
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 23.6
Molecular Weight: 246.35

Experimental Properties

LogP: 1.52350
PSA: 23.55000
Refractive Index: 1.603
Boiling Point: 425.4±45.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 194.0±21.1 °C
Color/Form: Powder
Density: 1.1900

Sophocarpine monohydrate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001DNK-25mg	Matridin-15-one, 13,14-didehydro-, monohydrate (9CI)	145572-44-7	>98.0%(HPLC)	25mg	$23.00	2024-06-20
A2B Chem LLC	AA63552-25mg	Matridin-15-one, 13,14-didehydro-, monohydrate (9CI)	145572-44-7	>98.0%(HPLC)	25mg	$19.00	2024-04-20
Aaron	AR001DVW-20mg	Matridin-15-one, 13,14-didehydro-, monohydrate (9CI)	145572-44-7	98%	20mg	$16.00	2025-01-21
abcr	AB479901-100mg	Sophocarpine, 95%; .	145572-44-7	95%	100mg	€164.40
Ambeed	A586664-10mg	(41S,7aS,13aR,13bR)-2,3,41,6,7,7a,8,13,13a,13b-Decahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one hydrate	145572-44-7	98%	10mg	$19.0	2025-02-24
ChemScence	CS-0008947-5mg	Sophocarpine monohydrate	145572-44-7	99.15%	5mg	$50.0	2022-04-27
eNovation Chemicals LLC	D625954-20mg	Sophocarpine Monohydrate	145572-44-7	97%	20mg	$200	2022-09-09
MedChemExpress	HY-N0103A-5mg	Sophocarpine monohydrate	145572-44-7	99.91%	5mg	￥500	2024-07-20
TargetMol Chemicals	T2746-50 mg	Sophocarpine monohydrate	145572-44-7	99.33%	50mg	￥ 150	2023-07-10
TRC	S676825-10mg	Sophocarpine Monohydrate	145572-44-7		10mg	$155.00	2023-05-17